Cas no 2228590-46-1 (2-fluoro-5-(piperidin-3-yloxy)benzonitrile)
2-Fluoro-5-(piperidin-3-yloxy)benzonitrile is a fluorinated benzonitrile derivative featuring a piperidin-3-yloxy substituent, which enhances its utility as a versatile intermediate in organic synthesis and medicinal chemistry. The fluorine atom at the 2-position and the nitrile group contribute to its electrophilic reactivity, making it suitable for further functionalization. The piperidine moiety offers potential for interactions with biological targets, particularly in the development of CNS-active compounds or enzyme inhibitors. Its well-defined structure and synthetic accessibility make it valuable for structure-activity relationship (SAR) studies. The compound’s stability and purity are critical for reproducible results in research applications.
2228590-46-1 structure
Product Name:2-fluoro-5-(piperidin-3-yloxy)benzonitrile
CAS No:2228590-46-1
MF:C12H13FN2O
MW:220.242826223373
CID:6403216
PubChem ID:165662820
Update Time:2025-06-08
2-fluoro-5-(piperidin-3-yloxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-(piperidin-3-yloxy)benzonitrile
- 2228590-46-1
- EN300-1730264
-
- Inchi： 1S/C12H13FN2O/c13-12-4-3-10(6-9(12)7-14)16-11-2-1-5-15-8-11/h3-4,6,11,15H,1-2,5,8H2
- InChI Key： OZOPUUTYNKMKSY-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C#N)OC1CNCCC1
Computed Properties
- Exact Mass: 220.10119120g/mol
- Monoisotopic Mass: 220.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45Ų
2-fluoro-5-(piperidin-3-yloxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730264-0.05g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-0.1g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-0.25g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-0.5g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-1.0g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 1g |
$1029.0 | 2023-06-04 | ||
| Enamine | EN300-1730264-2.5g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-5.0g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 5g |
$2981.0 | 2023-06-04 | ||
| Enamine | EN300-1730264-10.0g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 10g |
$4421.0 | 2023-06-04 | ||
| Enamine | EN300-1730264-1g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1730264-5g |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile |
2228590-46-1 | 5g |
$2981.0 | 2023-09-20 |
2-fluoro-5-(piperidin-3-yloxy)benzonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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